Cas no 1247884-64-5 (Benzyl 3-bromo-4-oxoazepane-1-carboxylate)

Benzyl 3-bromo-4-oxoazepane-1-carboxylate structure
1247884-64-5 structure
Product Name:Benzyl 3-bromo-4-oxoazepane-1-carboxylate
CAS No:1247884-64-5
MF:C14H16BrNO3
MW:326.185743331909
CID:2153754
Update Time:2023-08-05

Benzyl 3-bromo-4-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 3-bromo-4-oxoazepane-1-carboxylate
    • IIONDOIDAIRBQS-UHFFFAOYSA-N
    • Benzyl 3-bromo-4-oxoazepane-1-carboxylate
    • Inchi: 1S/C14H16BrNO3/c15-12-9-16(8-4-7-13(12)17)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
    • InChI Key: IIONDOIDAIRBQS-UHFFFAOYSA-N
    • SMILES: BrC1C(CCCN(C(=O)OCC2C=CC=CC=2)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Topological Polar Surface Area: 46.6
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